Cas no 1378524-45-8 (3-butoxy-4-methylbenzenethiol)

• Product Name: 3-butoxy-4-methylbenzenethiol
• CAS No: 1378524-45-8
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD18426914
• CID: 5179517
• Update Time: 2026-03-05

3-butoxy-4-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-4-methylbenzenethiol

• MDL： MFCD18426914
• Inchi： 1S/C11H16OS/c1-3-4-7-12-11-8-10(13)6-5-9(11)2/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： WIFIYCRPNHLEAI-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(C)C(OCCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 3-butoxy-4-methylbenzenethiol

Comprehensive Guide to 3-Butoxy-4-methylbenzenethiol (CAS No. 1378524-45-8): Properties, Applications, and Market Insights

3-Butoxy-4-methylbenzenethiol (CAS No. 1378524-45-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic thiol derivative is characterized by its unique molecular structure, combining a butoxy group and a methyl substituent on a benzene ring. Its chemical formula, C₁₁H₁₆OS, reflects its moderate molecular weight, making it suitable for various synthetic applications. The compound's thiol functional group (-SH) is particularly reactive, enabling it to participate in a wide range of chemical transformations, including nucleophilic substitutions and oxidation reactions.

The synthesis of 3-butoxy-4-methylbenzenethiol typically involves multi-step organic reactions, starting from readily available precursors like 4-methylphenol. Advanced purification techniques, such as column chromatography or distillation, are employed to achieve high purity levels (>98%), which is critical for its use in sensitive applications. Researchers and manufacturers often highlight its stability under ambient conditions, though it is recommended to store the compound in a cool, dry environment to prevent oxidation of the thiol group. The growing demand for high-purity thiol derivatives in research and industrial settings has positioned this compound as a valuable intermediate in organic synthesis.

One of the most prominent applications of 3-butoxy-4-methylbenzenethiol is in the field of pharmaceutical intermediates. Its molecular framework serves as a building block for the synthesis of more complex molecules, including potential drug candidates. Recent studies have explored its utility in developing antioxidant agents and enzyme inhibitors, aligning with the current trend of targeting oxidative stress-related diseases. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable drug development, a hot topic in 2024 as the industry shifts toward eco-friendly practices.

In the material science sector, 3-butoxy-4-methylbenzenethiol has shown promise as a modifier for polymer surfaces. Its ability to form stable bonds with metals and other substrates makes it an excellent candidate for creating self-assembled monolayers (SAMs), which are crucial for nanotechnology applications. With the rise of flexible electronics and wearable sensors, researchers are investigating how this compound can enhance the performance of conductive materials while maintaining biocompatibility—a key concern for next-generation devices.

The market dynamics for 3-butoxy-4-methylbenzenethiol reflect its niche but growing importance. According to recent industry reports, the global demand for specialty thiols is projected to grow at a CAGR of 5.2% between 2023 and 2030, driven by advancements in life sciences and advanced materials. Suppliers are increasingly offering custom synthesis services to meet the diverse needs of academic and industrial clients, with purity and scalability being major competitive factors. Pricing trends indicate moderate fluctuations due to raw material availability, but the compound remains accessible for research purposes.

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Future research directions for 3-butoxy-4-methylbenzenethiol may focus on its role in catalysis and bioconjugation techniques. As the scientific community prioritizes precision chemistry, this compound's versatility could unlock new methodologies for labeling biomolecules or designing catalytic systems. Collaborative efforts between academia and industry will likely accelerate its adoption in cutting-edge applications, reinforcing its status as a multifaceted chemical tool.